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This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) to help researchers, scientists, and drug development professionals prevent

contamination during trace analysis experiments.

Troubleshooting Guides
Guide 1: Investigating High Blank Values
High blank values are a common indication of contamination. This guide provides a systematic

approach to identifying and eliminating the source of contamination.

Initial Steps:

Re-run the blank: A simple procedural error could be the cause. Prepare and analyze a new

blank solution, paying close attention to every step.

Check recent changes: Have any new reagents, labware, or procedures been introduced

recently? New lots of chemicals or changes in cleaning protocols are common culprits.

Systematic Investigation Workflow:
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If the high blank issue persists, follow this workflow to isolate the contamination source.
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Figure 1: Workflow for troubleshooting high blank values in trace analysis.

Frequently Asked Questions (FAQs)
Q1: What are the most common sources of elemental contamination in trace analysis?

A1: Contamination can be introduced at multiple stages of the analytical process. The most

common sources include:
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The Analyst: Hair, skin cells, dust from clothing, and even coughing or sneezing near

samples can introduce contaminants.[1] Proper personal protective equipment (PPE), such

as powder-free gloves and lab coats, is essential.[1][2]

Labware: The material of your labware is a critical factor. Glassware can be a significant

source of elements like boron, silicon, and sodium.[3] While plastics are generally better, the

choice of polymer is important. For the most sensitive analyses, fluoropolymers like PFA are

recommended due to their low levels of impurities.[1]

Reagents: The purity of water and acids used in sample preparation is paramount.[1][3]

High-purity water with a resistivity of 18.2 MΩ·cm is ideal.[1] Using trace-metal grade or high-

purity acids is crucial, as the volume of acid used is often much larger than the sample itself.

[1][4]

Laboratory Environment: Airborne particulates in the lab can settle into samples.[3] Working

in a clean room or a laminar flow hood can significantly reduce this type of contamination.[3]

[5]

Q2: How do I choose the right labware material for my trace analysis experiment?

A2: The choice of labware material depends on the specific elements you are analyzing and

the required detection limits. Here is a general guide:

Borosilicate Glass: While common and inexpensive, it is not recommended for trace metal

analysis due to the potential for leaching of elements like Boron (B) and Silicon (Si).[3]

Polypropylene (PP) and Polyethylene (PE): These are a better choice than glass but may still

contain leachable contaminants. They are suitable for many routine trace analyses.

Perfluoroalkoxy (PFA) and Polytetrafluoroethylene (PTFE): These fluoropolymers are the

preferred choice for ultra-trace analysis due to their high purity and chemical inertness.[1]

Q3: What is the proper procedure for cleaning labware for trace metal analysis?

A3: A rigorous cleaning protocol is essential to remove surface contamination from labware.

Here is a general acid washing protocol for plasticware:
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Initial Rinse: Rinse the labware thoroughly with high-purity water.

Detergent Wash: If necessary, wash with a laboratory-grade, metal-free detergent to remove

organic residues. Rinse thoroughly with high-purity water.

Acid Soak: Soak the labware in a 10% (v/v) high-purity nitric acid bath for at least 4 hours, or

overnight for best results.[6]

Final Rinse: Rinse the labware thoroughly with high-purity water (at least 3-5 times).

Drying: Air-dry the labware in a clean environment, such as a laminar flow hood or a covered

rack, to prevent re-contamination from airborne particles.[6] Do not use paper or cloth towels

to dry.[6]

Q4: How can I minimize contamination during sample collection and storage?

A4: Sample collection and storage are critical steps where contamination can easily occur.

Sample Collection:

Use pre-cleaned sample containers made of appropriate materials (e.g., polyethylene or

fluoropolymers).[7]

Wear clean, powder-free gloves and change them frequently.[3]

When collecting water samples, it is best to collect facing upstream and upwind to

minimize the introduction of airborne contaminants.[4]

If possible, rinse the sample container with a small amount of the sample water before

collecting the final sample.

Sample Storage and Preservation:

Samples should be preserved as soon as possible after collection.[8] For metals, this often

involves acidification with high-purity nitric acid to a pH < 2 to prevent adsorption of metals

onto the container walls.[7]
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Store samples at a cool temperature (e.g., 4°C) to slow down biological and chemical

changes.[7][8]

For mercury analysis, glass or fluoropolymer containers are recommended as mercury

vapor can diffuse through polyethylene.[3]

Q5: What grade of reagents should I use for trace analysis?

A5: The purity of your reagents is critical.

Water: High-purity water with a resistivity of 18.2 MΩ·cm should be used for all dilutions,

standards, and blanks.[1]

Acids: The grade of acid depends on the required detection limits.

Reagent Grade: Suitable for general laboratory use but not for trace metal analysis.

Trace Metal Grade: Lower in metallic impurities (ppb levels) and suitable for many trace

analysis applications.[1]

High Purity / Ultra-Trace Grade: The purest grade available (ppt levels), often produced by

sub-boiling distillation, and necessary for ultra-trace analysis.[1][9]

Data and Protocols
Table 1: Comparison of Labware Materials for Trace
Analysis
This table provides a general comparison of common labware materials and their potential for

elemental contamination.
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Material Advantages Disadvantages
Common
Contaminants

Borosilicate Glass

Inexpensive,

transparent, heat

resistant

Prone to leaching, can

adsorb certain metals
B, Si, Na, Al[3][10]

Polypropylene (PP)
Low cost, good

chemical resistance

Can contain leachable

additives and metals
Al, Zn, Fe, Ca, Mg

Polyethylene

(LDPE/HDPE)
Inexpensive, flexible

Can contain leachable

additives and metals
Al, Zn, Fe, Ca, Mg

Perfluoroalkoxy (PFA)

Very low leachable

metals, chemically

inert, wide

temperature range

Higher cost Minimal

Table 2: Typical Trace Metal Impurities in Nitric Acid
Grades
This table shows typical maximum concentration levels of selected trace metals in different

grades of nitric acid. Values are for illustrative purposes and can vary by manufacturer and lot.
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Element
Reagent Grade
(ppm)

Trace Metal Grade
(ppb)

High Purity Grade
(ppt)

Aluminum (Al) < 1 < 1 < 100

Calcium (Ca) < 1 < 5 < 100

Chromium (Cr) < 0.1 < 0.1 < 10

Copper (Cu) < 0.05 < 0.1 < 10

Iron (Fe) < 0.2 < 1 < 50

Lead (Pb) < 0.05 < 0.1 < 10

Magnesium (Mg) < 1 < 1 < 50

Manganese (Mn) < 0.05 < 0.1 < 10

Nickel (Ni) < 0.05 < 0.1 < 10

Zinc (Zn) < 0.1 < 1 < 50

Data synthesized from multiple sources indicating general purity levels.[1][11]

Experimental Protocol: Acid Washing of PFA Labware
This protocol details the steps for rigorously cleaning PFA labware for ultra-trace analysis.

Materials:

High-purity water (18.2 MΩ·cm)

High-purity nitric acid (HNO₃)

Clean, powder-free gloves

Acid-resistant container for soaking

Laminar flow hood or clean drying area

Procedure:
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Safety Precautions: Wear appropriate PPE, including gloves, safety glasses, and a lab coat.

Handle concentrated acids in a fume hood.

Initial Cleaning: If the labware is visibly dirty, wash with a metal-free laboratory detergent and

rinse thoroughly with high-purity water.

Acid Leaching:

Prepare a 10-20% (v/v) solution of high-purity nitric acid in an acid-resistant container.

Submerge the PFA labware completely in the acid solution.

Cover the container and let it soak for at least 24 hours at room temperature. For more

rigorous cleaning, the acid can be heated.

Rinsing:

Carefully remove the labware from the acid bath.

Rinse thoroughly with copious amounts of high-purity water. A minimum of five rinses is

recommended.

Drying:

Place the cleaned labware in a laminar flow hood or a dedicated clean area to air dry.

Ensure the labware is completely dry before use or storage.

Storage: Store the clean labware in a sealed, clean plastic bag or a designated clean cabinet

to prevent contamination.

Experimental Protocol: Collection of Water Samples for
Trace Metal Analysis
This protocol is based on EPA Method 1669 for collecting ambient water samples for trace

metals analysis.[3]

Materials:
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Pre-cleaned sample bottles (polyethylene or fluoropolymer) with caps.

Clean, powder-free gloves.

Cooler with ice or ice packs.

Field blanks (bottles filled with high-purity water in the lab).

Procedure:

Site Approach: Approach the sampling site from downstream and downwind to avoid

disturbing the sampling area.

Gloving: Put on a clean pair of powder-free gloves. These should be changed if they become

contaminated.

Sample Collection ("Clean Hands, Dirty Hands" Technique):

This technique requires two people. The "dirty hands" person handles all equipment that

comes into contact with the environment (e.g., opening the cooler, handling the outer

sample bag). The "clean hands" person only touches the sample bottle.

"Dirty hands" opens the outer sealed bag containing the sample bottle.

"Clean hands" reaches into the outer bag and opens the inner sealed bag containing the

sample bottle.

"Clean hands" removes the cap of the sample bottle without touching the inside of the cap

or the mouth of the bottle.

Submerge the bottle below the water surface, pointing the opening upstream. Allow the

bottle to fill.

Bring the bottle out of the water and securely replace the cap.

Field Blank: At each sampling site, a field blank should be processed. This involves opening

a bottle of high-purity water, exposing it to the ambient conditions for a short period, and then

sealing it. This helps to assess any atmospheric contamination.
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Storage and Transport: Place the collected sample and field blank in a sealed plastic bag

and store them in a cooler with ice for transport to the laboratory.[8]

Visualizations
Hierarchy of Contamination Control
This diagram illustrates the layered approach to preventing contamination in trace analysis,

starting from the most fundamental level.
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Figure 2: A hierarchical approach to contamination control in trace analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact
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